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Compound of Interest

Compound Name: 5-Ethyl-3,3-dimethyloctane

Cat. No.: B14556797

In-Depth Technical Guide: 5-Ethyl-3,3-
dimethyloctane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a consolidated overview of 5-Ethyl-3,3-dimethyloctane, a
saturated aliphatic hydrocarbon. Due to the limited availability of detailed experimental data in
publicly accessible scientific literature, this document focuses on its fundamental identifiers,
computed physicochemical properties, and places it within the broader context of branched
alkanes. While specific experimental protocols, in-depth biological activity, and direct
applications in drug development for this particular isomer are not extensively documented, this
guide serves as a foundational resource.

Chemical Identity and Identifiers

Accurate identification is critical in all scientific endeavors. The following table summarizes the
key identifiers for 5-Ethyl-3,3-dimethyloctane.
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Identifier

Value

Source

CAS Registry Number

62183-58-8

[1](21[3]

IUPAC Name 5-Ethyl-3,3-dimethyloctane [11[2][3]
Molecular Formula Ci2H26 [1112][3]
Canonical SMILES CCCc(cc)cec(ecyeyee [1]

InChl=1S/C12H26/c1-6-9-

InChl 11(7-2)10-12(4,5)8-3/h11H,6-  [1][2][3]
10H2,1-5H3
GQTCKTISADWVNV-

InChlKey [11[2][3]

UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of a compound are essential for predicting its behavior in

various systems, including biological and environmental contexts. The data presented below

are primarily computed properties sourced from chemical databases.

Property

Value

Source

Molecular Weight

170.33 g/mol

[1](21[3]

Monoisotopic Mass

170.203450829 Da

[1]

Topological Polar Surface Area

0 Az

[1]

Complexity

103

[1]

Synthesis and Experimental Protocols

A comprehensive search of scientific literature and chemical databases did not yield specific,

detailed experimental protocols for the synthesis of 5-Ethyl-3,3-dimethyloctane. However, the

synthesis of structurally similar branched alkanes often involves established organic chemistry

reactions.
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General Synthetic Workflow for Branched Alkanes

The logical workflow for the synthesis of a branched alkane like 5-Ethyl-3,3-dimethyloctane
would typically involve the formation of the carbon skeleton followed by reduction to the fully
saturated alkane. A hypothetical retrosynthetic analysis is presented below.

5-Ethyl-3,3-dimethyloctane

Hydrogenation

Alkene Intermediate

Grignard Reagent Addition Wittig Reaction

Precursor Ketone/Aldehyde

Click to download full resolution via product page

A generalized retrosynthetic analysis for branched alkanes.

Note: This diagram represents a conceptual workflow. The actual choice of reagents and
reaction conditions would require significant experimental development and optimization.

Biological Activity and Drug Development
Relevance

There is currently no specific information available in prominent biological or medicinal
chemistry literature regarding the biological activity of 5-Ethyl-3,3-dimethyloctane or its direct
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application in drug development.

General Considerations for Alkanes in Drug Discovery

While simple alkanes are not typically considered pharmacologically active due to their
chemical inertness, their structural motifs are fundamental to the lipophilicity and overall shape
of many drug molecules. The hydrocarbon backbone of a drug candidate influences its
absorption, distribution, metabolism, and excretion (ADME) properties.

The logical relationship of how a chemical structure influences its physicochemical properties
and, subsequently, its biological interactions is outlined in the following diagram.

Biological Interactions

Chemical Properties
- (Target Binding)
Chemical Structure Physicochemical Properties
Pharmacokinetics

Overall Biological Effect

Click to download full resolution via product page

Structure-Property-Activity Relationship in Drug Discovery.

Conclusion

5-Ethyl-3,3-dimethyloctane is a well-defined chemical entity with established identifiers.
However, a significant gap exists in the scientific literature regarding its specific experimental
data, including detailed synthetic protocols, comprehensive spectroscopic analysis, and
biological activity. For researchers and drug development professionals, this compound may
serve as a reference standard in analytical chemistry or as a non-polar solvent. Any exploration
of its potential biological roles would require novel and extensive experimental investigation.
This guide provides the foundational chemical information to support such future work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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